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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 61 is a monoazo acid dye commonly utilized in various laboratory applications,
including the dyeing of wool, silk, and polyamide fibers.[1][2][3] Its utility extends to the
preparation of specialized composite and supramolecular structure pigments.[4] Accurate and
consistent preparation of Acid Yellow 61 stock solutions is critical for reproducible
experimental results. This document provides a detailed protocol for the preparation, storage,
and safe handling of Acid Yellow 61 stock solutions in a laboratory setting.

Physicochemical Properties of Acid Yellow 61

A summary of the key properties of Acid Yellow 61 is presented in the table below.
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Property Value Reference

C.l. Acid Yellow 61, Sandolan

Synonyms Fast Yellow P-L, Aminyl Yellow  [5]

E-G
CAS Number 12217-38-8 [61[7]
Molecular Formula C24H20Cl2NsNaQeS:2 [2]
Molecular Weight 632.47 g/mol [2]
Appearance Yellow powder [1][2][6][8]
Solubility in Water 35 g/L at 90°C [1112]i61181

Applications in a Laboratory Setting

Acid Yellow 61 is primarily used as a dye in various research applications:
o Histology: Staining of protein fibers in tissue samples.

o Materials Science: Dyeing of textiles such as wool, silk, and polyamide for research and
development.[1][2][3]

¢ Biotechnology: Used in the development of composite dyes and supramolecular pigments.[4]

Experimental Protocol: Preparation of Acid Yellow
61 Stock Solutions

This protocol outlines the steps for preparing a 1% (w/v) stock solution of Acid Yellow 61. This
concentration can be adjusted as needed based on specific experimental requirements.

4.1. Materials and Equipment
e Acid Yellow 61 powder (CAS: 12217-38-8)
 Distilled or deionized water

e Analytical balance
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» Weighing paper or boat

» Glass beaker

e Graduated cylinder

e Volumetric flask

e Magnetic stirrer and stir bar

¢ Hot plate (optional, for increased solubility)

o Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves
4.2. Safety Precautions

e Handling: Wear appropriate PPE at all times. Avoid inhalation of the powder by working in a
well-ventilated area or using a fume hood.[9] Avoid contact with skin and eyes.[9]

» Storage: Store Acid Yellow 61 powder in a cool, dry place away from incompatible
materials. Keep the container tightly sealed.[9]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.
4.3. Stock Solution Preparation (1% w/v)

o Calculate the required mass of Acid Yellow 61: To prepare 100 mL of a 1% (w/v) stock
solution, weigh out 1.0 g of Acid Yellow 61 powder using an analytical balance.

o Dissolution:

[¢]

Transfer the weighed powder to a 250 mL beaker.

[e]

Add a small amount of distilled or deionized water (approximately 50-60 mL) to the beaker.

o

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

[¢]

Stir the solution until the powder is completely dissolved. Gentle heating on a hot plate (up
to 90°C) can be used to aid dissolution, as the solubility increases with temperature.[1][2]
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[6]18]

e Final Volume Adjustment:

o Once the powder is fully dissolved, carefully transfer the solution to a 100 mL volumetric
flask.

o Rinse the beaker with a small amount of distilled water and add the rinsing to the
volumetric flask to ensure all the dye is transferred.

o Bring the solution to the final volume of 100 mL with distilled water.

o Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.
e Storage:

o Transfer the stock solution to a clearly labeled, sealed container.

o Store the solution at room temperature, protected from light.
4.4. Preparation of Dilute Solutions from Stock
To prepare a more dilute working solution from the 1% stock solution, use the following formula:
CiVi = C2V2

Where:

C1 = Concentration of the stock solution (e.g., 1%)

V1 = Volume of the stock solution to be used

C2 = Desired concentration of the dilute solution

V2 = Final volume of the dilute solution

Experimental Workflow
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The following diagram illustrates the workflow for the preparation of an Acid Yellow 61 stock
solution.

Preparation

Weigh Acid Yellow 61 Powder

Y

Dissolve in Distilled Water
(with stirring/gentle heating)

l Safety Precautions
[ Transfer to Volumetric Flask j [ Work in a Ventilated Area j (Goggles\,Nglirv:inab Coat)
A
[ Adjust to Final Volume ]
\

Mix Thoroughly

1% Stock Solution Ready

Stoéage
v

Label and Store
(Room Temperature, Protected from Light)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15622547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for preparing Acid Yellow 61 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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